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Compound of Interest

Compound Name: 11-Tricosene

Cat. No.: B1239029 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
11-Tricosene, a long-chain mono-unsaturated hydrocarbon, is a significant semiochemical in

the animal kingdom, most notably serving as a sex pheromone in various insect species,

including the common housefly (Musca domestica).[1] As a key mediator of chemical

communication, it plays a crucial role in mating behaviors.[1] The accurate quantification of 11-
tricosene in complex biological matrices such as insect cuticles, glands, or environmental

samples is essential for research in chemical ecology, pest management strategies involving

mating disruption, and the development of novel pest control agents.[1][2] This application note

provides detailed protocols for the extraction and quantification of 11-tricosene using gas

chromatography-mass spectrometry (GC-MS), summarizes representative quantitative data,

and illustrates the experimental workflow and its role in insect chemical communication.

Data Presentation
The following table summarizes the levels of (Z)-9-tricosene (an isomer of 11-tricosene and a

major component of housefly sex pheromone) found on the cuticles of female houseflies from

different populations, as determined by gas chromatography. This data highlights the variability

in pheromone expression that can be observed in biological samples.
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Housefly
Strain/Populati
on

Mean Amount
of (Z)-9-
Tricosene per
Female (ng)

Percentage of
Total Cuticular
Hydrocarbons
(%)

Percentage of
Females with
No Detectable
(Z)-9-Tricosene

Reference

Wild Population

1 (F1-F7)
≤218 ≤1.6 ≥67

[Mullens et al.,

2006]

Wild Population

2 (F1-F7)
559 3.2 <30

[Mullens et al.,

2006]

Wild Population

3 (F1-F7)
1,113 5.0 <30

[Mullens et al.,

2006]

Long-established

Lab Strain (UCR)
751 3.0 Not reported

[Mullens et al.,

2006]

Long-established

Lab Strain

(Cooper)

Not detectable Not applicable 100
[Mullens et al.,

2006]

Experimental Protocols
This section details the methodologies for the extraction and quantification of 11-tricosene
from insect samples.

Protocol 1: Solvent Extraction of Cuticular
Hydrocarbons
This protocol is adapted from methods used for the analysis of cuticular hydrocarbons in

houseflies.[3]

Materials:

GC-grade hexane[3]

Internal standards (e.g., stearyl acetate and arachidyl acetate at a known concentration, e.g.,

6,600 ng/ml)[3]
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Glass vials with Teflon-lined screw caps

Microcapillary tubes

Nitrogen gas evaporator (optional)

Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

Sample Collection: Collect individual insects and, if desired, freeze them at -20°C until

extraction.

Extraction:

Place a single insect into a clean glass vial.

Add 400 µL of hexane containing the internal standards to the vial.[3]

Allow the extraction to proceed for 10 minutes at room temperature.[3]

Using a microcapillary tube, carefully transfer 200 µL of the extract to a new vial with a

Teflon-lined screw cap.[3]

Sample Storage: Store the extracts at -20°C until GC-MS analysis. It is recommended to

analyze the samples within 24 hours.[3]

GC-MS Analysis:

Inject a 1 µL aliquot of the extract in splitless mode into the GC-MS system.[3]

GC Conditions (example):

Column: DB-5 (15 m x 0.25 mm inner diameter, 0.1 µm film thickness) or similar non-

polar column.[3]

Injector Temperature: 300°C[3]
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Oven Program: 100°C for 1 min, then ramp at 10°C/min to 260°C, then ramp at

25°C/min to 300°C and hold for 26.4 min.[3]

Carrier Gas: Helium

MS Conditions:

Transfer Line Temperature: 300°C[3]

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-550

Quantification:

Create a calibration curve using an analytical standard of 11-tricosene.

Identify the 11-tricosene peak in the sample chromatogram based on its retention time and

mass spectrum compared to the standard.

Quantify the amount of 11-tricosene by comparing its peak area to the peak area of the

internal standard and using the calibration curve.

Protocol 2: Headspace Solid-Phase Microextraction (HS-
SPME)
This method is suitable for the analysis of volatile or semi-volatile compounds from biological

samples without the use of solvents.[4][5]

Materials:

Solid-Phase Microextraction (SPME) fiber assembly (e.g., with a

divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber)[5]

Headspace vials with septa

Heating block or water bath
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Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

Sample Preparation: Place the biological sample (e.g., whole insect or dissected gland) into

a headspace vial and seal it.

Extraction:

Place the vial in a heating block set to a specific temperature (e.g., 60°C). The optimal

temperature and time should be determined empirically.

Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes)

to allow for the adsorption of volatile and semi-volatile compounds.

Desorption and GC-MS Analysis:

Retract the fiber and immediately insert it into the heated injector of the GC-MS for thermal

desorption of the analytes.

GC Conditions (example):

Injector Temperature: 250°C[5]

Column: HP-5MS (30 m x 0.25 mm inner diameter, 0.25 µm film thickness) or similar.

Oven Program: Start at 40°C for 5 min, then ramp at 2.5°C/min to 125°C, then ramp at

10°C/min to 245°C and hold for 3 min.[5]

MS Conditions:

Ion Source Temperature: 200°C[5]

Interface Temperature: 270°C[5]

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 35-500
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Quantification:

Quantification with HS-SPME can be more complex due to the competitive nature of fiber

adsorption. For accurate quantification, the use of a stable isotope-labeled internal standard

is recommended. Alternatively, a calibration curve can be prepared by spiking blank matrix

samples with known concentrations of 11-tricosene standard.
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Caption: Experimental workflow for the quantification of 11-tricosene.
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Caption: Role of 11-tricosene in insect chemical communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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